Cas no 202857-89-4 (2-(Benzyloxy)-4-fluorobenzaldehyde)

• Product Name: 2-(Benzyloxy)-4-fluorobenzaldehyde
• CAS No: 202857-89-4
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12025063
• CID: 252590
• PubChem ID: 10680957
• Update Time: 2025-04-19

2-(Benzyloxy)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-fluorobenzaldehyde
• 2-Benzyloxy-4-fluorobenzaldehyde
• 4-fluoro-2-(phenylmethoxy)Benzaldehyde
• 4-fluoro-2-phenylmethoxybenzaldehyde
• Benzaldehyde,4-fluoro-2-(phenylmethoxy)-
• 2-benzyloxy-4-fiuoro-benzaldehyde
• 2-Benzyloxy-4-fluoro-benzaldehyde
• AG-E-48594
• AK119981
• CTK4E3766
• KB-66922
• GTMFIRJLBBXARD-UHFFFAOYSA-N
• 0396AB
• FCH2844364
• Benzaldehyde, 4-fluoro-2-(phenylmethoxy)-
• AX8245397
• 202857-89-4
• AKOS005216186
• SY115733
• FT-0746092
• DTXSID10443444
• DS-6142
• CS-M0661
• CL9463
• SCHEMBL2392721
• MFCD12025063
• DB-066108

• MDL： MFCD12025063
• Inchi： 1S/C14H11FO2/c15-13-7-6-12(9-16)14(8-13)17-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： GTMFIRJLBBXARD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.07433
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers